1,3-benzodioxol-5-yl(4-methylbenzyl)amine

• IUPAC Name: N-[(4-methylphenyl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C15H15NO2/c1-11-2-4-12(5-3-11)9-16-13-6-7-14-15(8-13)18-10-17-14/h2-8,16H,9-10H2,1H3
• InChI Key: REYMHRRAMQYIQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

1,3-benzodioxol-5-yl(4-methylbenzyl)amine, also known as MBDB, is a psychoactive drug that belongs to the amphetamine family. MBDB is a derivative of MDMA (3,4-methylenedioxymethamphetamine) and has similar effects on the central nervous system. MBDB is a non-neurotoxic drug and has been studied for its potential therapeutic applications.

Mechanism of Action

1,3-benzodioxol-5-yl(4-methylbenzyl)amine acts as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means that it blocks the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This results in an increase in mood, energy, and alertness. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine also acts as a mild agonist of serotonin receptors, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to increase heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and dryness of the mouth. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to have a low potential for abuse and dependence, and it does not produce significant euphoria or hallucinations.

Advantages and Limitations for Lab Experiments

1,3-benzodioxol-5-yl(4-methylbenzyl)amine has several advantages for lab experiments, including its non-neurotoxicity and low potential for abuse and dependence. However, 1,3-benzodioxol-5-yl(4-methylbenzyl)amine is a controlled substance in many countries, which limits its availability for research purposes.

Future Directions

There are several future directions for research on 1,3-benzodioxol-5-yl(4-methylbenzyl)amine. One potential area of research is its use as an antidepressant and anxiolytic. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine may also have potential therapeutic applications in the treatment of Parkinson's disease and other neurodegenerative disorders. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 1,3-benzodioxol-5-yl(4-methylbenzyl)amine.

Synthesis Methods

1,3-benzodioxol-5-yl(4-methylbenzyl)amine can be synthesized from safrole, which is a natural product obtained from sassafras oil. The synthesis involves several steps, including oxidation, reduction, and alkylation. The final product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been studied for its potential therapeutic applications, including its use as an antidepressant and anxiolytic. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are neurotransmitters that are involved in mood regulation. 1,3-benzodioxol-5-yl(4-methylbenzyl)amine has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.